Cas no 1249445-46-2 (N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine)
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine
- AKOS011886921
- 1249445-46-2
- EN300-1609337
- 1,2,4-Oxadiazol-5-amine, N-cyclopropyl-3-(2-methylpropyl)-
-
- Inchi: 1S/C9H15N3O/c1-6(2)5-8-11-9(13-12-8)10-7-3-4-7/h6-7H,3-5H2,1-2H3,(H,10,11,12)
- InChI Key: OTPRQTLEQHPVII-UHFFFAOYSA-N
- SMILES: O1C(=NC(CC(C)C)=N1)NC1CC1
Computed Properties
- Exact Mass: 181.121512110g/mol
- Monoisotopic Mass: 181.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 51Ų
Experimental Properties
- Density: 1.179±0.06 g/cm3(Predicted)
- Boiling Point: 279.6±23.0 °C(Predicted)
- pka: 3.31±0.50(Predicted)
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1609337-50mg |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 50mg |
$587.0 | 2023-09-23 | ||
| Enamine | EN300-1609337-100mg |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 100mg |
$615.0 | 2023-09-23 | ||
| Enamine | EN300-1609337-250mg |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 250mg |
$642.0 | 2023-09-23 | ||
| Enamine | EN300-1609337-500mg |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 500mg |
$671.0 | 2023-09-23 | ||
| Enamine | EN300-1609337-1000mg |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 1000mg |
$699.0 | 2023-09-23 | ||
| Enamine | EN300-1609337-2500mg |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 2500mg |
$1370.0 | 2023-09-23 | ||
| Enamine | EN300-1609337-5000mg |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 5000mg |
$2028.0 | 2023-09-23 | ||
| Enamine | EN300-1609337-10000mg |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 10000mg |
$3007.0 | 2023-09-23 | ||
| Enamine | EN300-1609337-0.05g |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 0.05g |
$683.0 | 2023-05-26 | ||
| Enamine | EN300-1609337-0.1g |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine |
1249445-46-2 | 0.1g |
$715.0 | 2023-05-26 |
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine: A Comprehensive Overview
N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine (CAS No. 1249445-46-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The cyclopropyl and methylpropyl substituents contribute to its distinct chemical characteristics and biological profile.
The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This ring system is highly versatile and can be functionalized with various substituents to modulate its biological activity. In the case of N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine, the cyclopropyl group provides additional steric hindrance and electronic effects, while the methylpropyl group enhances lipophilicity and membrane permeability. These features make the compound an attractive candidate for drug development.
Recent studies have highlighted the potential of N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine has shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound could be developed into a novel anticancer agent with minimal side effects on healthy tissues.
The pharmacokinetic properties of N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine have also been investigated in preclinical studies. These studies revealed that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered therapeutic agent. The lipophilic nature of the methylpropyl substituent contributes to its enhanced absorption and distribution in biological systems.
To further understand the biological activity of N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine, researchers have employed computational methods such as molecular docking and molecular dynamics simulations. These computational tools have provided insights into the binding interactions between the compound and its target proteins. For example, molecular docking studies have shown that N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine binds to the active site of COX enzymes with high affinity, which may explain its anti-inflammatory effects.
Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.
In conclusion, N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine (CAS No. 1249445-46-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for drug development in areas such as inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.
1249445-46-2 (N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)